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Compound of Interest

Compound Name: Fadrozole hydrochloride

Cat. No.: B1662667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fadrozole hydrochloride is a potent and selective non-steroidal inhibitor of aromatase

(cytochrome P450 19A1), the enzyme responsible for the final step in estrogen biosynthesis.[1]

[2] By competitively and reversibly binding to the aromatase enzyme, fadrozole blocks the

conversion of androgens to estrogens, leading to a significant reduction in circulating estrogen

levels.[1] This mechanism of action makes it a valuable tool in studying estrogen-dependent

processes and a therapeutic agent in conditions such as hormone receptor-positive breast

cancer.[3] Accurate and reproducible experimental results rely on the correct preparation of

stock solutions. Dimethyl sulfoxide (DMSO) is a common solvent for preparing concentrated

stock solutions of small molecules like fadrozole hydrochloride due to its high solubilizing

capacity.[4]

This document provides detailed application notes and protocols for the preparation, storage,

and handling of fadrozole hydrochloride stock solutions in DMSO.
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Property Value Reference(s)

Synonyms CGS 16949A [2][5][6]

Molecular Formula C₁₄H₁₃N₃ · HCl [5]

Formula Weight 259.7 g/mol [5]

Appearance Crystalline solid [5]

Purity >98% [5]

Solubility of Fadrozole Hydrochloride

Solvent
Reported
Solubility

Molar
Concentration
(Approximate)

Notes Reference(s)

DMSO
10 mg/mL - 100

mg/mL

~38.5 mM -

385.02 mM

Sonication and

gentle warming

may be

necessary to aid

dissolution. The

use of fresh,

anhydrous

DMSO is

recommended as

it is hygroscopic.

[5][6][7]

Ethanol 2 mg/mL ~7.7 mM [5]

DMF 5 mg/mL ~19.3 mM [5]

DMSO:PBS (pH

7.2) (1:2)
0.3 mg/mL ~1.15 mM

Prepare by first

dissolving in

DMSO, then

diluting with

PBS.

[5]

Water 100 mg/mL ~385.02 mM

Sonication is

recommended to

aid dissolution.

[6]
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Note: Solubility can be affected by factors such as the specific batch of the compound, the

purity and water content of the solvent, and the ambient temperature. It is always

recommended to perform a small-scale solubility test before preparing a large volume of stock

solution.

Experimental Protocols
Materials and Equipment

Fadrozole hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade (purity ≥99.9%)

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile, nuclease-free pipette tips

Vortex mixer

Sonicator (optional, water bath or probe)

Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant

gloves

Protocol for Preparing a 10 mM Fadrozole Hydrochloride
Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different concentrations or final volumes.

Calculation:

Molecular Weight (MW) of Fadrozole hydrochloride = 259.7 g/mol

To prepare a 10 mM (0.010 mol/L) solution, you will need:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )
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Mass (mg) = 10 mmol/L x 0.001 L x 259.7 g/mol = 2.597 mg

Weighing the Compound:

Don appropriate PPE.

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh 2.597 mg of fadrozole hydrochloride powder directly into the tube.

Dissolution:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the

fadrozole hydrochloride powder.

Securely cap the tube and vortex the solution for 1-2 minutes until the compound is

completely dissolved.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

If the compound does not readily dissolve, sonicate the vial in a water bath for 5-10

minutes or until the solution is clear. Gentle warming (e.g., in a 37°C water bath) can also

aid dissolution, but check the compound's stability information first.[8]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to compound degradation and

moisture absorption, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile, clearly labeled microcentrifuge tubes.[4][8]

Label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.[2][6] Stock solutions in DMSO

are typically stable for at least one month at -20°C and up to six months or longer at

-80°C.[2]

Preparation of Working Solutions
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For cell-based assays, the final concentration of DMSO should be kept low (typically below

0.5%, and ideally below 0.1%) to avoid solvent-induced cytotoxicity.[9]

Thaw a frozen aliquot of the stock solution at room temperature.

Vortex the thawed stock solution briefly to ensure homogeneity.

Perform serial dilutions of the DMSO stock solution in your cell culture medium or aqueous

buffer to achieve the desired final concentration. It is best to make intermediate dilutions in

the solvent before the final dilution into the aqueous medium to prevent precipitation.
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Caption: Workflow for preparing Fadrozole hydrochloride stock solution in DMSO.
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Caption: Mechanism of action of Fadrozole hydrochloride in the estrogen signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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